1-[2-(Methylthio)phenyl]-2-thiourea
Overview
Description
1-(2-(Methylthio)phenyl)-2-thiourea, or MTPTU, is an organosulfur compound with a wide range of applications in scientific research. It is a white crystalline solid, soluble in water and ethanol, and has a molecular weight of 196.3 g/mol. MTPTU is an important reagent in synthetic organic chemistry, and has been used in numerous research studies since its discovery in the early 20th century. It is also used as an intermediate in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Structural and Electronic Characterization : Thiourea derivatives, such as 1-benzyl-3-furoyl-1-phenylthiourea, have been characterized through vibrational spectroscopy, multinuclear NMR, and XRD studies. These compounds exhibit unique conformations influenced by substituent types and intramolecular hydrogen bonding. They have potential applications in molecular stability analysis and non-linear optical behavior investigation (Lestard et al., 2015).
Corrosion Inhibition : Studies on the effects of thiourea derivatives on the corrosion behavior of mild steel in acidic media have revealed that compounds like methylthiourea (MTU) show significant corrosion inhibition. This is linked to the electronic properties of these compounds, such as HOMO and LUMO energy levels, which are crucial for industrial applications (Özcan et al., 2004).
Hydrogen Bonding and Structure : The structure and hydrogen bonding of N1-alkyl-N2-arylthioureas have been a focus of study, particularly in relation to their conformational stability and potential applications in understanding molecular interactions (Wawer et al., 2000).
Catalytic Applications : The development of multifunctional thiourea catalysts has shown significant promise in asymmetric catalytic reactions. These catalysts are efficient for various nucleophilic reactions, expanding the scope of synthetic applicability in chemistry (Takemoto, 2010).
Organocatalysis : The synthesis of bifunctional thioureas with various groups has been reported, highlighting their role in enhancing the hydrogen-bonding properties crucial for organocatalysis. This has implications for yield and selectivity in chemical reactions (Jiménez et al., 2016).
Molecular Structure Influence : Research has shown how substituents affect the molecular and crystal structure of thioureas. These findings are important for understanding the stabilization of crystal packing and for designing new materials (Saeed et al., 2014).
Biological Applications : Thiourea derivatives have been studied for their biological activities, including enzyme inhibition and mercury sensing. This highlights their potential in pharmacology and environmental monitoring (Rahman et al., 2021).
Chemical Reactivity and Mechanisms : Studies on the kinetics and mechanisms of rearrangements and reactions of acylphenylthioureas provide insights into their chemical behavior, which is critical for developing new chemical processes (Kaválek et al., 1985).
Properties
IUPAC Name |
(2-methylsulfanylphenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2S2/c1-12-7-5-3-2-4-6(7)10-8(9)11/h2-5H,1H3,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFMWWKUSCXABIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00375023 | |
Record name | N-[2-(Methylsulfanyl)phenyl]thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00375023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59084-10-5 | |
Record name | N-[2-(Methylthio)phenyl]thiourea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59084-10-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[2-(Methylsulfanyl)phenyl]thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00375023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 59084-10-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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